Cas no 606131-19-5 (1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI))

• Product Name: 1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
• CAS No: 606131-19-5
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 854158
• Update Time: 2023-03-27

1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
• 5,6-Dimethyl-1-{[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl}-1H-be nzimidazole
• 1H-Benzimidazole, 5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-

• Inchi： 1S/C19H21N3O4S2/c1-14-11-18-19(12-15(14)2)22(13-20-18)28(25,26)17-7-5-16(6-8-17)27(23,24)21-9-3-4-10-21/h5-8,11-13H,3-4,9-10H2,1-2H3
• InChI Key： YQXFPRAIIQXQNV-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)(=O)=O)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 419.097
• Monoisotopic Mass: 419.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0